Cas no 39611-22-8 (iron(2+) iron(3+) cyanide hydrate (3:4:18:14))

• Product Name: iron(2+) iron(3+) cyanide hydrate (3:4:18:14)
• CAS No: 39611-22-8
• MF: C₁₈H₂₈Fe₇N₁₈O₁₄
• MW: 1111.44212818146
• CID: 1510258
• PubChem ID: 182606
• Update Time: 2025-04-21

iron(2+) iron(3+) cyanide hydrate (3:4:18:14) Chemical and Physical Properties

Names and Identifiers

• iron(2+) iron(3+) cyanide hydrate (3:4:18:14)
• LogP
• DTXSID50192722
• Ferrate(4-), hexakis(cyano-C)-, iron(3 ) (3:4), tetradecahydrate, (OC-6-11)-
• 39611-22-8
• Prussian blue tetradecahydrate

• Inchi： 1S/18CN.7Fe.14H2O/c18*1-2;;;;;;;;;;;;;;;;;;;;;/h;;;;;;;;;;;;;;;;;;;;;;;;;14*1H2/q18*-1;3*+2;4*+3;;;;;;;;;;;;;;
• InChI Key： QCXXVLLZJRBDNI-UHFFFAOYSA-N
• SMILES： [Fe+3].[Fe+3].[Fe+3].[Fe+3].[Fe+2].[Fe+2].[Fe+2].O.O.O.O.O.O.O.O.O.O.O.O.O.O.N#[C-].N#[C-].N#[C-].N#[C-].N#[C-].N#[C-].N#[C-].N#[C-].N#[C-].N#[C-].N#[C-].N#[C-].N#[C-].N#[C-].N#[C-].N#[C-].N#[C-].N#[C-]

Computed Properties

• Exact Mass: 1111.74779g/mol
• Monoisotopic Mass: 1111.74779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 50
• Heavy Atom Count: 57
• Rotatable Bond Count: 0
• Complexity: 10
• Covalently-Bonded Unit Count: 39
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 442Ų